Cas no 2176697-38-2 (N-[Cyano(2-methoxyphenyl)methyl]-2-(1-methyl-4-piperidinyl)-1H-imidazole-5-carboxamide)

• Product Name: N-[Cyano(2-methoxyphenyl)methyl]-2-(1-methyl-4-piperidinyl)-1H-imidazole-5-carboxamide
• CAS No: 2176697-38-2
• MF: C₁₉H₂₃N₅O₂
• MW: 353.418223619461
• CID: 5409608
• PubChem ID: 132348806
• Update Time: 2025-10-29

N-[Cyano(2-methoxyphenyl)methyl]-2-(1-methyl-4-piperidinyl)-1H-imidazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[Cyano(2-methoxyphenyl)methyl]-2-(1-methyl-4-piperidinyl)-1H-imidazole-5-carboxamide

• Inchi： 1S/C19H23N5O2/c1-24-9-7-13(8-10-24)18-21-12-16(22-18)19(25)23-15(11-20)14-5-3-4-6-17(14)26-2/h3-6,12-13,15H,7-10H2,1-2H3,(H,21,22)(H,23,25)
• InChI Key： MROSZJQDSHLXIC-UHFFFAOYSA-N
• SMILES： C1(C2CCN(C)CC2)NC(C(NC(C#N)C2=CC=CC=C2OC)=O)=CN=1

Experimental Properties

• Density: 1.223±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 684.0±55.0 °C(Predicted)
• pka: 11.60±0.10(Predicted)

Additional information on N-[Cyano(2-methoxyphenyl)methyl]-2-(1-methyl-4-piperidinyl)-1H-imidazole-5-carboxamide

Introduction to N-[Cyano(2-methoxyphenyl)methyl]-2-(1-methyl-4-piperidinyl)-1H-imidazole-5-carboxamide (CAS No. 2176697-38-2)

N-[Cyano(2-methoxyphenyl)methyl]-2-(1-methyl-4-piperidinyl)-1H-imidazole-5-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2176697-38-2, represents a novel molecular entity with a complex structural framework that includes an imidazole core, a cyano group, and a piperidine moiety. The structural features of this compound make it a promising candidate for further exploration in drug discovery, particularly in the context of targeting various biological pathways and disease mechanisms.

The imidazole ring is a pivotal structural component in N-[Cyano(2-methoxyphenyl)methyl]-2-(1-methyl-4-piperidinyl)-1H-imidazole-5-carboxamide, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the cyano group further enhances the compound's potential bioactivity by introducing a polar and electron-withdrawing moiety, which can influence its binding affinity and selectivity. Additionally, the 1-methyl-4-piperidinyl substituent adds another layer of complexity, contributing to the compound's solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic properties of N-[Cyano(2-methoxyphenyl)methyl]-2-(1-methyl-4-piperidinyl)-1H-imidazole-5-carboxamide with greater accuracy. These studies suggest that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and moderate metabolic clearance rates. Such characteristics are crucial for the development of effective therapeutic agents, as they ensure that the drug reaches its target site in sufficient concentrations to exert its desired effects.

In addition to its structural and pharmacokinetic attributes, N-[Cyano(2-methoxyphenyl)methyl]-2-(1-methyl-4-piperidinyl)-1H-imidazole-5-carboxamide has shown potential in preclinical studies as an inhibitor of key enzymes involved in cancer metabolism. The imidazole core, in particular, has been identified as a scaffold that can modulate the activity of enzymes such as lactate dehydrogenase (LDH) and pyruvate kinase (PK). These enzymes play critical roles in glycolysis, a metabolic pathway that is often upregulated in cancer cells. By inhibiting these enzymes, N-[Cyano(2-methoxyphenyl)methyl]-2-(1-methyl-4-piperidinyl)-1H-imidazole-5-carboxamide may help to disrupt cancer cell metabolism and induce apoptosis.

Moreover, the compound's interaction with other biological targets has been explored through various spectroscopic and crystallographic techniques. These studies have revealed that N-[Cyano(2-methoxyphenyl)methyl]-2-(1-methyl-4-piperidinyl)-1H-imidazole-5-carboxamide can bind to proteins involved in inflammation and immune response. This finding opens up new avenues for therapeutic intervention, particularly in autoimmune diseases where dysregulation of inflammatory pathways is a hallmark. The compound's ability to modulate these pathways could lead to novel treatments that offer improved efficacy and reduced side effects compared to existing therapies.

The synthesis of N-[Cyano(2-methoxyphenyl)methyl]-2-(1-methyl-4-piperidinyl)-1H-imidazole-5-carboxamide presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it possible to produce this compound with high yield and purity. Techniques such as multi-step organic synthesis combined with advanced purification methods have been employed to ensure that the final product meets the stringent requirements for pharmaceutical applications. These advancements have not only facilitated the production of N-[Cyano(2-methoxyphenyl)methyl]-2-(1-methyl-4-piperidinyl)-1H-imidazole-5-carboxamide but also paved the way for similar compounds with tailored bioactivities.

As research in this area continues to evolve, N-[Cyano(2-methoxyphenyl)methyl]-2-(1-methyl-4-piperidinyl)-1H-imidazole-5-carboxamide is expected to play a significant role in the development of next-generation therapeutics. Its unique structural features and promising preclinical results make it a valuable asset in the pharmaceutical industry's arsenal against various diseases. By leveraging cutting-edge technologies and innovative research approaches, scientists are poised to unlock the full potential of this compound and translate it into safe and effective treatments for patients worldwide.